Cas no 338421-69-5 (1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL)

1-[(2-Chlorophenyl)sulfanyl]-3-(4-phenylpiperazino)-2-propanol is a synthetic organic compound featuring a unique combination of a chlorophenylthio moiety, a phenylpiperazine group, and a propanol backbone. This structure imparts potential pharmacological relevance, particularly in receptor modulation due to the phenylpiperazine component, which is often associated with CNS activity. The chlorophenylthio group may enhance lipophilicity, influencing bioavailability and membrane permeability. The propanol linker provides structural flexibility, potentially optimizing binding interactions. This compound is of interest in medicinal chemistry research for its hybrid pharmacophore design, which could enable exploration of selective receptor targeting or multi-target mechanisms. Its synthesis requires careful control of stereochemistry and purity for precise biological evaluation.
1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL structure
338421-69-5 structure
Product Name:1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL
CAS No:338421-69-5
MF:C19H23ClN2OS
MW:362.916722536087
CID:5269775
Update Time:2025-10-20

1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL
    • 1-[(2-chlorophenyl)sulfanyl]-3-(4-phenylpiperazin-1-yl)propan-2-ol
    • 1-(2-chlorophenyl)sulfanyl-3-(4-phenylpiperazin-1-yl)propan-2-ol
    • Bionet1_001778
    • Oprea1_388583
    • HMS573E20
    • Inchi: 1S/C19H23ClN2OS/c20-18-8-4-5-9-19(18)24-15-17(23)14-21-10-12-22(13-11-21)16-6-2-1-3-7-16/h1-9,17,23H,10-15H2
    • InChI Key: XXQIVDMNQZDYMB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1SCC(CN1CCN(C2C=CC=CC=2)CC1)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 359
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52

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Additional information on 1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL

Comprehensive Overview of 1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL (CAS No. 338421-69-5)

1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL (CAS No. 338421-69-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its chemical name or CAS number, belongs to a class of molecules that combine sulfanyl and piperazine moieties, making it a subject of interest for drug discovery and development.

The molecular structure of 1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL includes a 2-chlorophenyl group attached to a sulfanyl bridge, which is further linked to a propanol chain with a 4-phenylpiperazine substituent. This arrangement provides the compound with distinct physicochemical properties, such as moderate lipophilicity and hydrogen-bonding capabilities, which are critical for its potential interactions with biological targets. Researchers often explore such compounds for their pharmacological activities, including receptor modulation and enzyme inhibition.

In recent years, the demand for specialty chemicals like CAS 338421-69-5 has surged, driven by advancements in drug discovery and medicinal chemistry. The compound's structural complexity aligns with current trends in targeted therapy and precision medicine, where molecules with specific functional groups are designed to interact with disease-related proteins. For instance, the piperazine moiety is a common feature in many CNS-active drugs, raising questions about whether this compound could exhibit neuropharmacological effects. Such inquiries are frequently searched in academic databases and AI-driven research tools, reflecting the growing intersection of computational chemistry and experimental validation.

From a synthetic perspective, 1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL is typically prepared through multi-step organic reactions, including nucleophilic substitution and condensation processes. The 2-chlorophenyl group is introduced early in the synthesis, followed by the incorporation of the sulfanyl linker and the piperazine ring. These steps require careful optimization to ensure high yield and purity, topics often discussed in organic synthesis forums and patent literature. Researchers also emphasize the importance of analytical characterization techniques, such as NMR and mass spectrometry, to confirm the compound's identity.

The potential applications of CAS 338421-69-5 extend beyond pharmaceuticals. Its structural motifs are relevant in agrochemical research, where similar compounds are investigated for their pesticidal or herbicidal properties. Additionally, the compound's chiral center (at the propanol carbon) invites exploration into stereoselective synthesis and enantiomeric purity, which are hot topics in asymmetric catalysis. These aspects are frequently queried in search engines by chemists seeking to optimize synthetic routes or understand structure-activity relationships.

In conclusion, 1-[(2-CHLOROPHENYL)SULFANYL]-3-(4-PHENYLPIPERAZINO)-2-PROPANOL (CAS No. 338421-69-5) represents a versatile scaffold with broad relevance in chemical research and drug development. Its combination of aryl, heterocyclic, and hydroxyl functionalities makes it a valuable subject for studies in molecular design and bioactivity screening. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical entities and their role in addressing unmet medical needs.

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